tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate
Overview
Description
Tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate, also known as TBFC, is a carbamate compound that has been widely studied in scientific research. It is an organic compound that is composed of a tert-butyl group, a formylcyclobutyl group, and a methylcarbamate group. TBFC has been found to have several important applications in scientific research, such as in reaction kinetics, drug delivery, and enzyme inhibition.
Scientific Research Applications
Tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate has been used in a variety of scientific research applications. It has been found to have potential applications in the field of drug delivery, as it can be used to deliver drugs to target sites in the body. This compound has also been studied as a potential inhibitor of enzymes, such as the enzyme acetylcholinesterase. Furthermore, this compound has been used to study reaction kinetics, as it can be used to measure the rate of a reaction.
Mechanism of Action
The mechanism of action of tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate is not fully understood. It is believed that this compound binds to enzymes, such as acetylcholinesterase, and prevents them from performing their normal functions. This inhibition of enzyme activity can then lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound can inhibit the activity of enzymes, such as acetylcholinesterase, which can lead to a variety of effects. For example, inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the body, which can lead to increased muscle contraction and increased alertness.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate has several advantages and limitations for use in lab experiments. One advantage of this compound is that it is relatively easy to synthesize, which makes it ideal for use in lab experiments. Additionally, this compound has been found to be stable and non-toxic, which makes it safe to use in lab experiments. However, this compound has some limitations, such as its limited solubility in water and its limited shelf life.
Future Directions
Tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate has several potential future directions for scientific research. One potential future direction is to explore its potential applications in drug delivery. Additionally, this compound could be studied further to explore its potential as an inhibitor of enzymes, such as acetylcholinesterase. Furthermore, this compound could be studied further to explore its potential as a reaction kinetics tool. Finally, this compound could be studied further to explore its potential as a therapeutic agent.
Synthesis Methods
Tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate can be synthesized through a multi-step process. First, tert-butyl alcohol is reacted with formaldehyde and cyclobutanol to form a cyclobutylmethylcarbamate intermediate. This intermediate is then reacted with dimethylformamide and a base such as sodium hydroxide to form the desired product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate involves the reaction of tert-butyl N-(3-bromocyclobutyl)-N-methylcarbamate with sodium formate in the presence of palladium catalyst to form tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate.", "Starting Materials": [ "tert-butyl N-(3-bromocyclobutyl)-N-methylcarbamate", "sodium formate", "palladium catalyst" ], "Reaction": [ "Add tert-butyl N-(3-bromocyclobutyl)-N-methylcarbamate and palladium catalyst to a reaction flask", "Add sodium formate to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Cool the reaction mixture and filter off the palladium catalyst", "Concentrate the filtrate under reduced pressure to obtain tert-butyl N-(3-formylcyclobutyl)-N-methylcarbamate as a white solid" ] } | |
CAS RN |
2297582-28-4 |
Molecular Formula |
C11H19NO3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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